Cas no 15535-99-6 (2-(4-aminophenyl)-2-oxoacetic acid)
15535-99-6 structure
Product Name:2-(4-aminophenyl)-2-oxoacetic acid
CAS No:15535-99-6
MF:C8H7NO3
MW:165.146082162857
MDL:MFCD02181044
CID:121045
PubChem ID:5086448
Update Time:2025-04-18
2-(4-aminophenyl)-2-oxoacetic acid Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid,4-amino-a-oxo-
- 4-AMINOBENZENE-(2'-OXOACETIC ACID)
- (4-Amino-phenyl)-ethyliden-malonsaeure-dinitril
- (4-amino-phenyl)-glyoxylic acid
- (4-Amino-phenyl)-glyoxylsaeure
- 2-(1-(4-aminophenyl)ethylidene)malononitrile
- 4-Amino-benzoylameisensaeure
- AC1NS5CV
- benzylidenemalononitrile (BMN) deriv. 37
- CHEMBL77280
- KB-166479
- 2-(4-aminophenyl)-2-oxoacetic acid
- EN300-2515425
- AKOS006278816
- SCHEMBL4592053
- 4-AMINOBENZENE-(2/'-OXOACETIC ACID)
- 15535-99-6
-
- MDL: MFCD02181044
- Inchi: 1S/C8H7NO3/c9-6-3-1-5(2-4-6)7(10)8(11)12/h1-4H,9H2,(H,11,12)
- InChI Key: ZNTIQRYMOADNDC-UHFFFAOYSA-N
- SMILES: O=C(C(=O)O)C1C=CC(=CC=1)N
Computed Properties
- Exact Mass: 165.04261
- Monoisotopic Mass: 165.042593085g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 80.4Ų
Experimental Properties
- Density: 1.401
- Boiling Point: 363°Cat760mmHg
- Flash Point: 173.3°C
- Refractive Index: 1.632
- PSA: 80.39
2-(4-aminophenyl)-2-oxoacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2515425-5.0g |
2-(4-aminophenyl)-2-oxoacetic acid |
15535-99-6 | 95% | 5.0g |
$2028.0 | 2024-06-19 | |
| Enamine | EN300-2515425-10.0g |
2-(4-aminophenyl)-2-oxoacetic acid |
15535-99-6 | 95% | 10.0g |
$3007.0 | 2024-06-19 | |
| Enamine | EN300-2515425-1.0g |
2-(4-aminophenyl)-2-oxoacetic acid |
15535-99-6 | 95% | 1.0g |
$699.0 | 2024-06-19 | |
| Enamine | EN300-2515425-0.05g |
2-(4-aminophenyl)-2-oxoacetic acid |
15535-99-6 | 95% | 0.05g |
$162.0 | 2024-06-19 | |
| Enamine | EN300-2515425-0.1g |
2-(4-aminophenyl)-2-oxoacetic acid |
15535-99-6 | 95% | 0.1g |
$241.0 | 2024-06-19 | |
| Enamine | EN300-2515425-0.25g |
2-(4-aminophenyl)-2-oxoacetic acid |
15535-99-6 | 95% | 0.25g |
$347.0 | 2024-06-19 | |
| Enamine | EN300-2515425-0.5g |
2-(4-aminophenyl)-2-oxoacetic acid |
15535-99-6 | 95% | 0.5g |
$546.0 | 2024-06-19 | |
| Enamine | EN300-2515425-1g |
2-(4-aminophenyl)-2-oxoacetic acid |
15535-99-6 | 95% | 1g |
$699.0 | 2023-09-15 | |
| Enamine | EN300-2515425-2.5g |
2-(4-aminophenyl)-2-oxoacetic acid |
15535-99-6 | 95% | 2.5g |
$1370.0 | 2024-06-19 | |
| Enamine | EN300-2515425-5g |
2-(4-aminophenyl)-2-oxoacetic acid |
15535-99-6 | 95% | 5g |
$2028.0 | 2023-09-15 |
2-(4-aminophenyl)-2-oxoacetic acid Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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